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Compound of Interest

Compound Name: Benzoyl isocyanide

CAS No.: 21445-20-5

Cat. No.: B14710287

Get Quote

A Critical Note on Chemical Identity: The term "benzoyl isocyanide" refers to a specific, highly

reactive, and unstable chemical (C₆H₅-C(=O)-N≡C). In laboratory settings, it is known to

rearrange into the more stable benzoyl cyanide or to trimerize.[1][2] Due to this instability,

detailed safety protocols are not widely published for benzoyl isocyanide itself. It is more likely

that researchers are working with one of two related, more stable, and commercially available

compounds: Benzoyl Isocyanate (C₆H₅-C(=O)-N=C=O) or Benzyl Isocyanide (C₆H₅-CH₂-N≡C).

This guide will provide comprehensive safety and handling information for both of these

compounds to ensure the highest level of safety. It is imperative that you confirm the exact

chemical identity and consult the corresponding Safety Data Sheet (SDS) from your supplier

before commencing any work.

Part 1: Personal Protective Equipment and Handling
for Benzoyl Isocyanate
Benzoyl isocyanate is a reactive chemical that is harmful if swallowed, inhaled, or in contact

with skin.[1][3] It is a combustible liquid and is sensitive to moisture.[4] Proper handling is
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critical to mitigate these risks.

Hazard Assessment and Engineering Controls
The primary hazards of benzoyl isocyanate include skin and eye irritation, respiratory irritation,

and the potential for allergic or asthmatic reactions upon inhalation.[1][2]

Engineering Controls: All work with benzoyl isocyanate must be conducted in a certified

chemical fume hood to prevent inhalation of vapors.[4] The work area should be equipped

with an eyewash station and a safety shower.[2]

Personal Protective Equipment (PPE) Protocol
A multi-layered PPE approach is mandatory to prevent all routes of exposure.

Eye and Face Protection: Chemical safety goggles with side shields are the minimum

requirement.[1] For splash hazards, a full-face shield should be worn in addition to safety

goggles.[4]

Skin Protection:

Gloves: Chemical-resistant gloves are required. Nitrile or butyl rubber gloves are suitable

choices; however, always consult the glove manufacturer's resistance chart for the specific

chemical.[5] Standard disposable latex gloves are not sufficient.

Protective Clothing: A flame-resistant lab coat is necessary. For larger quantities or tasks

with a higher risk of splashing, chemical-resistant coveralls or a disposable suit should be

worn.[5][6]

Respiratory Protection: When working in a properly functioning chemical fume hood,

additional respiratory protection is typically not required. However, if there is a risk of

exposure outside of a fume hood, a NIOSH/MSHA-approved respirator with organic vapor

cartridges is necessary.[1][2]

Quantitative Data Summary: Benzoyl Isocyanate
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Property Value

Molecular Formula C₈H₅NO₂[4]

Molecular Weight 147.13 g/mol [4]

Boiling Point 94-96 °C / 21 mmHg[4]

Density 1.171 g/mL at 25 °C[4]

Flash Point 72 °C (161.6 °F) - closed cup[4]

Operational and Disposal Plans
Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and

open flames.[4] Do not use water to clean up spills, as it reacts with isocyanates.[1]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container, away from

moisture, acids, strong bases, and alcohols.[1] Recommended storage is in a freezer at

-20°C.[4]

Spill Management: In the event of a spill, evacuate the area and ensure adequate ventilation.

Remove all ignition sources. Absorb the spill with an inert material like vermiculite, dry sand,

or earth and place it into a chemical waste container.[4][6] Do not seal the container tightly,

as the reaction with moisture can produce carbon dioxide gas, leading to a pressure buildup.

[1]

Waste Disposal: All benzoyl isocyanate waste is considered hazardous. The primary method

of disposal is neutralization.[4] Unreacted material can be quenched by slowly adding it to a

solution of diethylamine or methanol in an aprotic solvent.[1] The neutralized solution and

any contaminated materials must be collected in a properly labeled hazardous waste

container for disposal by a licensed contractor.[4]

Part 2: Personal Protective Equipment and Handling
for Benzyl Isocyanide
Benzyl isocyanide is a combustible liquid and vapor that is harmful if inhaled, swallowed, or

absorbed through the skin.[7] It can cause skin, eye, and respiratory tract irritation, and may
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lead to an allergic skin or respiratory reaction.[7][8] Chronic exposure may lead to symptoms

associated with cyanide poisoning.[7]

Hazard Assessment and Engineering Controls
The distinct, pungent odor of benzyl isocyanide should not be relied upon as an indicator of a

safe concentration, as olfactory fatigue can occur.

Engineering Controls: Work must be performed in a well-ventilated area, preferably a

certified chemical fume hood.[7] An eyewash station and safety shower must be readily

accessible.[7]

Personal Protective Equipment (PPE) Protocol
Given the toxicity and potential for sensitization, strict adherence to PPE protocols is essential.

Eye and Face Protection: Wear chemical splash goggles at all times.[7]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves to prevent skin exposure.[7]

Protective Clothing: A lab coat is required. For procedures with a higher risk of exposure,

wear chemical-resistant protective clothing.[7]

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if exposure limits are exceeded or if irritation is experienced.[7][9]

Quantitative Data Summary: Benzyl Isocyanide
Property Value

Molecular Formula C₈H₇N

Flash Point 79 °C (174.2 °F)[7]

Synonyms Benzyl isonitrile, (Isocyanomethyl)benzene[7]

Operational and Disposal Plans
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Handling: Wash thoroughly after handling. Use with adequate ventilation and avoid breathing

vapor or mist. Keep away from heat and flame.[7]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from

incompatible substances such as strong oxidizing agents, strong acids, and strong bases.[7]

Spill Management: In case of a spill, absorb it with an inert material (e.g., vermiculite, sand)

and place it in a suitable container for disposal.[7] Remove all sources of ignition and ensure

proper ventilation.[7]

Waste Disposal: Dispose of contaminated material as hazardous waste in accordance with

local, state, and federal regulations.[8]

Emergency Response Workflow for
Isocyanate/Isocyanide Spill
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Spill Occurs

Evacuate Immediate Area
Alert Others

Assess Spill Size & Risk
(If safe to do so)

Don Appropriate PPE
(Full-face respirator, chemical suit, resistant gloves)

Increase Ventilation
(Open fume hood sash, etc.)

Contain Spill with Inert Absorbent
(Vermiculite, Sand - NO WATER)

Apply Neutralizing Agent
(If applicable and safe)

Collect Waste into Labeled Container
(Do NOT seal tightly if isocyanate)

Decontaminate Area & Equipment

Dispose of Waste via
Licensed Contractor

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a spill of benzoyl isocyanate or benzyl isocyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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